Carbothioic S-lactones are a class of sulfur-containing cyclic esters derived from thiosemicarbazides, characterized by their unique structure and functional properties. These compounds exhibit a wide range of applications in the pharmaceutical and chemical industries due to their potential as bioactive molecules. In pharmaceutical research, carbothioic S-lactones have shown promising activities in various therapeutic areas, such as anti-inflammatory, antioxidant, and antitumor effects. Their biological activity can be attributed to their ability to modulate enzyme activities and interact with biomolecules, leading to potential drug development. Additionally, these lactones are of interest in synthetic chemistry for the synthesis of complex molecules and natural product analogs. The thioether moiety makes them distinct from traditional lactone structures, providing unique reactivity and functional diversity. Due to their versatile nature, carbothioic S-lactones continue to be explored for their potential applications in medicine and beyond.